Cas no 2228149-52-6 (2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228149-52-6
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6440864
• PubChem ID: 165883863
• Update Time: 2025-05-19

2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• 2228149-52-6
• EN300-1964180

• Inchi： 1S/C10H10ClNO2/c1-5-2-6(3-9(11)12-5)7-4-8(7)10(13)14/h2-3,7-8H,4H2,1H3,(H,13,14)
• InChI Key： VPTGSCSYZQFASF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid

2-(2-Chloro-6-Methylpyridin-4-yl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

2-(2-Chloro-6-Methylpyridin-4-yl)Cyclopropane-1-Carboxylic Acid, a compound with the CAS number No. 2228149-52-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine moiety, making it a fascinating subject for both theoretical and applied research.

The molecule's structure is defined by the presence of a cyclopropane ring attached to a pyridine ring substituted with chlorine and methyl groups. The cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity and stability. This structural feature makes it an interesting candidate for studying strain-induced reactivity in organic compounds. The pyridine moiety, on the other hand, contributes aromaticity and potential for hydrogen bonding, which are critical properties in drug design.

Recent studies have highlighted the potential of this compound in the development of novel antimicrobial agents. Researchers have found that the combination of the cyclopropane ring and the halogenated pyridine group enhances the molecule's ability to disrupt bacterial cell membranes, making it a promising candidate for combating antibiotic-resistant infections. Additionally, its unique electronic properties have been explored in the context of organic electronics, where it shows potential as a component in advanced semiconducting materials.

The synthesis of 2-(2-Chloro-6-Methylpyridin-4-yl)Cyclopropane-1-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield. These methods often utilize transition metal catalysts, such as palladium or nickel complexes, to facilitate key coupling reactions.

In terms of applications, this compound has shown remarkable versatility. Its ability to act as both a building block in organic synthesis and a functional material makes it valuable across multiple industries. For instance, in the pharmaceutical sector, it serves as an intermediate in the synthesis of complex bioactive molecules. In materials science, its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have explored its use as a carrier for targeted drug delivery due to its ability to encapsulate drugs within its strained ring structure. This application leverages the compound's unique physical properties to enhance drug stability and bioavailability.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term ecological impact and biodegradation pathways.

In conclusion, 2-(2-Chloro-6-Methylpyridin-4-yl)Cyclopropane-1-Carboxylic Acid is a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure and properties continue to drive innovative research, making it a focal point for future advancements in chemistry and materials science.